N-(6-methoxy-1,2,3,4-tetrahydro-1-naphthalenyl)-1-methyl-4-piperidinecarboxamide

• IUPAC Name: N-(6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)-1-methylpiperidine-4-carboxamide
• InChI: InChI=1S/C18H26N2O2/c1-20-10-8-13(9-11-20)18(21)19-17-5-3-4-14-12-15(22-2)6-7-16(14)17/h6-7,12-13,17H,3-5,8-11H2,1-2H3,(H,19,21)
• InChI Key: QKOCBLGWLNTPKB-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)C(=O)NC2CCCC3=C2C=CC(=C3)OC
• Molecular Formula: C18H26N2O2
• Molecular Weight: 302.4 g/mol

Description

Synthesis Analysis

The synthesis of derivatives related to N-(6-methoxy-1,2,3,4-tetrahydro-1-naphthalenyl)-1-methyl-4-piperidinecarboxamide involves various strategies aimed at exploring sigma-subtype affinities and selectivities. Specifically, the synthesis of methylpiperidine derivatives with modifications on the piperidine ring has been explored to probe for selective binding and activity at the sigma(1) receptor. For instance, derivatives with monomethyl or geminal dimethyl groups on the piperidine moiety have demonstrated potent sigma(1) ligand activity and selectivity, indicative of the nuanced approach required in the chemical synthesis of these compounds for enhanced biological activity (Berardi et al., 2005).

Molecular Structure Analysis

The molecular interaction and structural analysis of N-(6-methoxy-1,2,3,4-tetrahydro-1-naphthalenyl)-1-methyl-4-piperidinecarboxamide derivatives have been extensively studied to understand their binding mechanisms to biological receptors. For example, the molecular structure and conformational flexibility play crucial roles in determining the binding affinity to CB1 cannabinoid receptors, showcasing the importance of structural analysis in drug design (Shim et al., 2002).

Chemical Reactions and Properties

Chemical modifications and reactions involving N-(6-methoxy-1,2,3,4-tetrahydro-1-naphthalenyl)-1-methyl-4-piperidinecarboxamide derivatives have been targeted to explore their pharmacological potential. The reactivity of these compounds under various conditions can elucidate their chemical stability and reactivity profile, essential for developing therapeutically viable agents. Such studies also contribute to understanding the mechanisms underlying their biological activities and potential for drug development.

Physical Properties Analysis

The physical properties of these compounds, including solubility, crystallinity, and thermal stability, are critical for their pharmaceutical application. These properties affect the drug's formulation, delivery, and bioavailability, making their analysis a crucial aspect of drug development research.

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and reactivity with other chemical entities, are pivotal for the pharmacokinetic and pharmacodynamic profiles of these compounds. Understanding these properties helps in predicting the interaction of these drugs with biological systems, thereby aiding in the design of compounds with optimal therapeutic efficacy and minimal toxicity.

• (Berardi et al., 2005)
• (Shim et al., 2002)